Cas no 2228871-26-7 (3,3-difluoro-1-(furan-2-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(furan-2-yl)cyclobutan-1-amine
• CAS No: 2228871-26-7
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6056408
• PubChem ID: 165637051
• Update Time: 2025-07-21

3,3-difluoro-1-(furan-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(furan-2-yl)cyclobutan-1-amine
• 2228871-26-7
• EN300-2004632

• Inchi： 1S/C8H9F2NO/c9-8(10)4-7(11,5-8)6-2-1-3-12-6/h1-3H,4-5,11H2
• InChI Key： HUGVBLMNKFEWAC-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CO2)(C1)N)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 3,3-difluoro-1-(furan-2-yl)cyclobutan-1-amine

Comprehensive Overview of 3,3-Difluoro-1-(furan-2-yl)cyclobutan-1-amine (CAS No. 2228871-26-7)

3,3-Difluoro-1-(furan-2-yl)cyclobutan-1-amine (CAS No. 2228871-26-7) is a fluorinated cyclobutane derivative with a furan substituent, gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated amines, which are increasingly explored for their potential in drug discovery and material science. The presence of both difluorocyclobutane and furan moieties makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated building blocks like 3,3-difluoro-1-(furan-2-yl)cyclobutan-1-amine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine. The compound’s lipophilicity and metabolic stability, attributed to the difluorocyclobutane group, make it a candidate for optimizing drug-like properties.

The synthesis of CAS 2228871-26-7 typically involves ring-closing reactions of fluorinated intermediates, followed by functionalization with furan derivatives. Its X-ray crystallography data and NMR spectra are often discussed in literature, providing insights into its conformational rigidity—a key feature for designing stereoselective catalysts. This aligns with the growing interest in 3D molecular architectures for fragment-based drug design.

From an industrial perspective, 3,3-difluoro-1-(furan-2-yl)cyclobutan-1-amine is being evaluated for scalability, with continuous flow chemistry emerging as a sustainable production method. Environmental concerns around fluorine-containing compounds have also spurred research into green fluorination techniques, a hot topic in ESG-focused chemical manufacturing.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators, leveraging the furan ring’s bioactivity. Patent analyses reveal its use in crop protection formulations, coinciding with the global push for sustainable agriculture. Its low vertebrate toxicity profile further enhances its appeal for such applications.

For researchers querying "difluorocyclobutane amine synthesis" or "furan-containing bioactive molecules", this compound offers a case study in scaffold hopping strategies. Computational studies highlight its molecular docking potential with proteins like COX-2, addressing popular searches on AI-driven drug discovery tools.

Quality control of CAS 2228871-26-7 involves HPLC purity analysis and residual solvent testing, critical for compliance with ICH guidelines. These protocols are frequently searched by QC professionals, reflecting the compound’s transition from research-grade to GMP-standard production.

In material science, the compound’s thermal stability (up to 250°C) makes it a candidate for high-performance polymers, particularly in electronic encapsulation—a trending topic in flexible electronics forums. Its dielectric properties are under investigation for organic semiconductor applications.

Safety data sheets emphasize standard handling procedures for laboratory chemicals, with no significant ecotoxicity concerns reported—a key differentiator from persistent fluorinated pollutants. This addresses common queries about sustainable fluorine chemistry in academic circles.

Future research directions may explore its chiral resolution for asymmetric synthesis, as enantiopure fluorinated compounds are highly sought after in CNS drug development. The compound’s logP (~1.8) and PSA (~25 Ų) values position it favorably for blood-brain barrier penetration studies.